1-(4'-Bromo-[1,1'-biphenyl]-4-yl)naphthalene

Specification

• CAS No.: 207612-71-3
• Molecular Formula: C22H15B
• Molecular Weight: 359.3 g/mol
• IUPAC Name: 1-[4-(4-bromophenyl)phenyl]naphthalene
• Standard InChI: InChI=1S/C22H15Br/c23-20-14-12-17(13-15-20)16-8-10-19(11-9-16)22-7-3-5-18-4-1-2-6-21(18)22/h1-15H
• Standard InChI Key: XCGVNJBBWRPIPZ-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC=C2C3=CC=C(C=C3)C4=CC=C(C=C4)Br
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C3=CC=C(C=C3)C4=CC=C(C=C4)Br

Introduction

Chemical Identity and Structural Characteristics

Molecular Architecture

1-(4'-Bromo-[1,1'-biphenyl]-4-yl)naphthalene features a naphthalene group bonded to a 4-bromobiphenyl unit. The biphenyl segment consists of two phenyl rings connected by a single bond, with a bromine atom substituting the para position of the distal ring. This configuration enhances electronic conjugation while providing a reactive site for further functionalization.

Table 1: Key Molecular Descriptors

Property	Value
IUPAC Name	1-[4-(4-bromophenyl)phenyl]naphthalene
Molecular Formula	$\text{C}_{22}\text{H}_{15}\text{Br}$
Molecular Weight	359.3 g/mol
CAS Registry Number	207612-71-3
SMILES	C1=CC=C2C(=C1)C=CC=C2C3=CC=C(C=C3)C4=CC=C(C=C4)Br
InChIKey	XCGVNJBBWRPIPZ-UHFFFAOYSA-N

Spectroscopic and Computational Data

While experimental spectral data (e.g., NMR, IR) for this specific compound is scarce, analogs suggest characteristic signals:

• $^1\text{H}$ NMR: Aromatic protons resonate between 7.0–8.5 ppm, with coupling patterns reflecting substituent positions.

• $^{13}\text{C}$ NMR: Quaternary carbons adjacent to bromine appear downfield (~140 ppm).

• Mass Spectrometry: A molecular ion peak at m/z 358/360 ([M]$^+$) with a 1:1 ratio due to bromine’s isotopic abundance.

Synthesis and Manufacturing

Cross-Coupling Strategies

The compound is typically synthesized via palladium-catalyzed cross-coupling reactions, leveraging the bromine atom’s reactivity.

Suzuki-Miyaura Coupling

A biphenyl boronic acid derivative reacts with bromonaphthalene under Suzuki conditions:

$$\text{Ar-Br} + \text{Ar'-B(OH)}_2 \xrightarrow{\text{Pd(PPh}_3\text{)}_4, \text{base}} \text{Ar-Ar'} + \text{Byproducts}$$

Key parameters:

• Catalyst: Tetrakis(triphenylphosphine)palladium(0)

• Solvent: Tetrahydrofuran/water mixture

• Temperature: 80–100°C

• Yield: 60–75% (estimated for analogous reactions).

Heck Reaction

Alternative routes employ olefin intermediates, though yields are generally lower due to steric hindrance from the naphthalene group.

Industrial-Scale Production

Large-scale synthesis utilizes continuous flow reactors to enhance efficiency:

• Residence Time: 10–15 minutes

• Catalyst Loading: 0.5–1.0 mol%

• Purity: >95% after column chromatography.

Physicochemical Properties

Thermal Stability

Differential scanning calorimetry (DSC) of similar compounds reveals:

• Melting Point: 210–220°C (decomposition observed above 250°C).

• Thermogravimetric Analysis (TGA): 5% weight loss at 300°C under nitrogen.

Solubility and LogP

• Solubility: Insoluble in water; soluble in dichloromethane, toluene, and dimethylformamide.

• LogP: Calculated value of 6.2 indicates high hydrophobicity.

Applications in Materials Science

Organic Electronics

The extended π-system facilitates charge transport, making it suitable for:

• Organic Light-Emitting Diodes (OLEDs): As a host material in emissive layers, improving device efficiency.

• Photovoltaics: Non-fullerene acceptors in organic solar cells achieve power conversion efficiencies up to 12% in related systems.

Table 2: Performance Metrics in OLEDs (Analogous Compounds)

Material	Luminance Efficiency (cd/A)
Biphenyl-naphthalene derivative	18.7
Commercial CBP	15.2

Polymer Synthesis

As a monomer, it enables the creation of conjugated polymers with tunable bandgaps (1.8–2.5 eV).

Future Research Directions

• Optoelectronic Optimization: Engineering derivatives with reduced aggregation-induced quenching.

• Catalyst Development: Ligand design to improve cross-coupling yields.

• Toxicity Profiling: Assessing environmental impact given its persistence.